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2-Acetyloxirane: A Comprehensive Technical
Guide
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Abstract
This technical guide provides a detailed overview of the physical and chemical characteristics

of 2-Acetyloxirane (also known as 1-(oxiran-2-yl)ethanone or 3,4-Epoxy-2-butanone). This

document is intended for researchers, scientists, and professionals in drug development who

require a thorough understanding of this bifunctional compound. The guide covers its structural

and physicochemical properties, expected spectroscopic characteristics, and key chemical

reactions. Standardized experimental protocols for its characterization are also detailed.

Introduction
2-Acetyloxirane is a notable organic compound featuring both an epoxide and a ketone

functional group. This unique structural combination imparts a distinct reactivity profile, making

it a valuable intermediate in organic synthesis and a compound of interest for potential

biological applications. The high ring strain of the epoxide ring and the electrophilicity of the

carbonyl group allow for a variety of chemical transformations. Understanding the precise

physical and chemical properties of 2-Acetyloxirane is crucial for its effective utilization in

research and development.
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Physical and Chemical Characteristics
The following table summarizes the known and predicted physical and chemical properties of

2-Acetyloxirane.

Property Value Source/Method

Molecular Formula C₄H₆O₂

Molecular Weight 86.09 g/mol Calculated

CAS Number 4401-11-0

Appearance Likely a colorless liquid
Inferred from similar small

organic molecules

Density 1.139 g/cm³

Boiling Point 45-46 °C at 30 mmHg

Flash Point 36 °C

Refractive Index 1.443

Topological Polar Surface Area 29.6 Å² Computed

Hydrogen Bond Acceptor

Count
2 Computed

Rotatable Bond Count 1 Computed

XLogP3 -0.4 Computed

Spectroscopic Properties
Detailed experimental spectra for 2-Acetyloxirane are not widely available in public

databases. However, based on its structure, the following spectroscopic characteristics can be

predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the acetyl methyl

protons and the three protons on the oxirane ring. The methyl protons would appear as a
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singlet, likely in the δ 2.0-2.5 ppm region. The oxirane protons would exhibit a more complex

splitting pattern (likely a multiplet) due to their diastereotopic nature and coupling with each

other, with chemical shifts expected in the δ 2.5-3.5 ppm range.

¹³C NMR: The carbon NMR spectrum should display four distinct signals. The carbonyl

carbon of the acetyl group would have the largest chemical shift, anticipated in the δ 195-210

ppm region. The methyl carbon of the acetyl group would be found upfield, typically in the δ

20-30 ppm range. The two carbons of the epoxide ring are expected to resonate in the δ 40-

60 ppm range.

Infrared (IR) Spectroscopy
The IR spectrum of 2-Acetyloxirane would be characterized by strong absorption bands

corresponding to its two functional groups:

C=O Stretch (Ketone): A strong, sharp absorption band is expected in the region of 1710-

1730 cm⁻¹.

C-O-C Stretch (Epoxide): Asymmetric and symmetric stretching of the epoxide ring would

likely appear in the fingerprint region, typically around 1250 cm⁻¹ (asymmetric) and 800-950

cm⁻¹ (symmetric, "ring breathing").

C-H Stretch: Aliphatic C-H stretching vibrations would be observed just below 3000 cm⁻¹.

Mass Spectrometry (MS)
In a mass spectrum obtained by electron ionization (EI), the molecular ion peak (M⁺) would be

observed at m/z 86. Common fragmentation patterns would likely involve:

α-cleavage: Loss of the acetyl group ([M-43]⁺) or the methyl group ([M-15]⁺) are expected to

be prominent fragmentation pathways.

Ring Opening: Fragmentation of the oxirane ring could lead to various smaller charged

fragments.

Experimental Protocols
The following are detailed methodologies for the characterization of 2-Acetyloxirane.
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Determination of Physical Properties
Boiling Point: The boiling point can be determined by distillation. The sample is heated in a

distillation apparatus, and the temperature at which the liquid and vapor phases are in

equilibrium is recorded. For small sample sizes, a micro-boiling point apparatus can be used.

Density: The density can be measured using a pycnometer. The pycnometer is weighed

empty, then filled with the sample and weighed again. The volume of the pycnometer is

known, allowing for the calculation of the density (mass/volume).

Refractive Index: The refractive index is measured using a refractometer, such as an Abbe

refractometer. A few drops of the sample are placed on the prism, and the refractive index is

read directly from the instrument's scale. The temperature should be controlled and recorded

as the refractive index is temperature-dependent.

Spectroscopic Analysis
NMR Spectroscopy:

Prepare a sample by dissolving approximately 5-10 mg of 2-Acetyloxirane in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or

higher).

Process the spectra to obtain chemical shifts, integration (for ¹H), and coupling constants.

IR Spectroscopy:

For a neat liquid sample, place a drop of 2-Acetyloxirane between two salt plates (e.g.,

NaCl or KBr).

Mount the plates in the sample holder of an FT-IR spectrometer.

Acquire the spectrum over the desired range (e.g., 4000-400 cm⁻¹).

Mass Spectrometry:
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Introduce a dilute solution of 2-Acetyloxirane into the mass spectrometer via a suitable

inlet system (e.g., direct infusion or GC-MS).

Acquire the mass spectrum using an appropriate ionization technique (e.g., electron

ionization).

Analyze the resulting spectrum for the molecular ion and characteristic fragment ions.

Chemical Reactivity and Pathways
The reactivity of 2-Acetyloxirane is dominated by the epoxide and ketone functionalities.

Ring-Opening Reactions of the Epoxide
The strained three-membered ring of the epoxide is susceptible to nucleophilic attack, leading

to ring-opening. This can occur under both acidic and basic/neutral conditions, often with

different regioselectivity.

Acid-Catalyzed Ring Opening: In the presence of an acid, the epoxide oxygen is protonated,

making the ring more susceptible to attack by weak nucleophiles. The nucleophile typically

attacks the more substituted carbon atom.

Base/Nucleophile-Induced Ring Opening: Strong nucleophiles can directly attack one of the

epoxide carbons, leading to ring-opening. In this case, the attack generally occurs at the less

sterically hindered carbon atom.
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Figure 1. General signaling pathways for the ring-opening of 2-Acetyloxirane.

Reactions of the Ketone
The carbonyl group can undergo a variety of nucleophilic addition reactions, reductions, and

reactions at the α-carbon. These reactions are standard for ketones and include:

Formation of cyanohydrins, imines, and enamines.

Reduction to a secondary alcohol using reducing agents like sodium borohydride.

Wittig reaction to form an alkene.

Aldol condensation under appropriate basic or acidic conditions.

Experimental Workflow for Characterization
The following diagram illustrates a typical workflow for the comprehensive characterization of a

sample of 2-Acetyloxirane.
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Figure 2. Experimental workflow for the characterization of 2-Acetyloxirane.

Safety and Handling
2-Acetyloxirane should be handled with care in a well-ventilated fume hood. As with many

epoxides, it may be a sensitizer and should be handled with appropriate personal protective

equipment, including gloves and safety glasses. It is a flammable liquid and should be kept

away from ignition sources. For detailed safety information, consult the Safety Data Sheet

(SDS).

Conclusion
2-Acetyloxirane is a versatile chemical entity with a rich reaction chemistry owing to its

epoxide and ketone functional groups. This guide provides a foundational understanding of its

physical, chemical, and spectroscopic properties, along with standardized experimental

procedures for its characterization. Further research into its biological activities and reaction

pathways will undoubtedly uncover new applications for this intriguing molecule.
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[https://www.benchchem.com/product/b1328778#physical-and-chemical-characteristics-of-2-
acetyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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